Methyl 4-({4-[4-oxo-3-(2-phenylethyl)-1,3-thiazolidin-2-yl]benzoyl}amino)benzoate

• Molecular Formula: C26H24N2O4S
• Molecular Weight: 460.5 g/mol
• IUPAC Name: methyl 4-[[4-[4-oxo-3-(2-phenylethyl)-1,3-thiazolidin-2-yl]benzoyl]amino]benzoate
• InChI: InChI=1S/C26H24N2O4S/c1-32-26(31)21-11-13-22(14-12-21)27-24(30)19-7-9-20(10-8-19)25-28(23(29)17-33-25)16-15-18-5-3-2-4-6-18/h2-14,25H,15-17H2,1H3,(H,27,30)
• InChI Key: QVFJYBJTRQGACJ-UHFFFAOYSA-N
• SMILES: COC(=O)C1=CC=C(C=C1)NC(=O)C2=CC=C(C=C2)C3N(C(=O)CS3)CCC4=CC=CC=C4

Description

Methyl 4-({4-[4-oxo-3-(2-phenylethyl)-1,3-thiazolidin-2-yl]benzoyl}amino)benzoate is a synthetic compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. This compound belongs to the class of thiazolidinones, which are known for their diverse biological activities.

Mechanism of Action

The mechanism of action of methyl 4-({4-[4-oxo-3-(2-phenylethyl)-1,3-thiazolidin-2-yl]benzoyl}amino)benzoate is not fully understood. However, it has been suggested that this compound exerts its biological activities by modulating various signaling pathways in the body. For example, it has been shown to inhibit the activity of nuclear factor-kappa B (NF-κB), a transcription factor that plays a key role in inflammation and cancer.
Biochemical and Physiological Effects:
This compound has been shown to exhibit a wide range of biochemical and physiological effects. It has been demonstrated to reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). This compound has also been shown to induce apoptosis (programmed cell death) in cancer cells by activating the caspase cascade. Additionally, this compound has been shown to improve insulin sensitivity and glucose uptake in diabetic animal models.

Advantages and Limitations for Lab Experiments

One of the advantages of using methyl 4-({4-[4-oxo-3-(2-phenylethyl)-1,3-thiazolidin-2-yl]benzoyl}amino)benzoate in lab experiments is its diverse biological activities. This compound has been shown to exhibit anti-inflammatory, anti-tumor, and anti-diabetic activities, making it a useful tool for studying various disease states. However, one limitation of using this compound is its relatively low solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for research on methyl 4-({4-[4-oxo-3-(2-phenylethyl)-1,3-thiazolidin-2-yl]benzoyl}amino)benzoate. One area of interest is the development of more efficient and scalable synthesis methods for this compound. Additionally, further studies are needed to fully elucidate the mechanism of action of this compound and to identify its molecular targets. Finally, clinical trials are needed to determine the safety and efficacy of this compound in humans.

Synthesis Methods

The synthesis of methyl 4-({4-[4-oxo-3-(2-phenylethyl)-1,3-thiazolidin-2-yl]benzoyl}amino)benzoate involves the reaction of 2-phenylethylamine with 2-mercaptoacetic acid to form 2-phenylethylthioacetic acid. This intermediate is then reacted with 4-(chlorocarbonyl)benzoic acid to form the thiazolidinone ring. Finally, the esterification of the carboxylic acid group with methanol yields the desired compound.

Scientific Research Applications

Methyl 4-({4-[4-oxo-3-(2-phenylethyl)-1,3-thiazolidin-2-yl]benzoyl}amino)benzoate has been extensively studied for its potential applications in the field of medicine. It has been shown to exhibit anti-inflammatory, anti-tumor, and anti-diabetic activities. This compound has also been investigated for its potential to treat neurodegenerative diseases such as Alzheimer's and Parkinson's.